molecular formula C8H20BF4N B080701 Di-N-butylammonium tetrafluoroborate CAS No. 12107-76-5

Di-N-butylammonium tetrafluoroborate

Cat. No.: B080701
CAS No.: 12107-76-5
M. Wt: 217.06 g/mol
InChI Key: CAZKFGXFAVXKIF-UHFFFAOYSA-O
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Description

Di-N-butylammonium tetrafluoroborate is a chemical compound with the formula C8H20BF4N.

Preparation Methods

Di-N-butylammonium tetrafluoroborate can be synthesized through the reaction between di-n-butylamine and tetrafluoroboric acid. The reaction typically involves mixing a 30% aqueous solution of tetrafluoroboric acid with a 40% aqueous solution of di-n-butylamine under controlled conditions . The resulting product is then purified to obtain this compound in its desired form.

Chemical Reactions Analysis

Di-N-butylammonium tetrafluoroborate undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

    Reduction: It can also undergo reduction reactions, resulting in the formation of reduced species.

    Substitution: this compound can participate in substitution reactions, where one or more atoms in the compound are replaced by other atoms or groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Scientific Research Applications

Di-N-butylammonium tetrafluoroborate has several scientific research applications:

Comparison with Similar Compounds

Di-N-butylammonium tetrafluoroborate is unique due to its solid-solid phase transitions and exceptional thermal properties. Similar compounds include:

These compounds share some similarities in their thermal properties but differ in their specific applications and structural features.

Properties

IUPAC Name

dibutylazanium;tetrafluoroborate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H19N.BF4/c1-3-5-7-9-8-6-4-2;2-1(3,4)5/h9H,3-8H2,1-2H3;/q;-1/p+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAZKFGXFAVXKIF-UHFFFAOYSA-O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[B-](F)(F)(F)F.CCCC[NH2+]CCCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H20BF4N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50890675
Record name 1-Butanamine, N-butyl-, tetrafluoroborate(1-) (1:1)
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Molecular Weight

217.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12107-76-5
Record name 1-Butanamine, N-butyl-, tetrafluoroborate(1-) (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=12107-76-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-Butanamine, N-butyl-, tetrafluoroborate(1-) (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012107765
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-Butanamine, N-butyl-, tetrafluoroborate(1-) (1:1)
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Record name 1-Butanamine, N-butyl-, tetrafluoroborate(1-) (1:1)
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dibutylammonium tetrafluoroborate(1-)
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Q & A

Q1: What makes Di-N-butylammonium tetrafluoroborate suitable for cooling applications?

A1: The research paper highlights this compound's potential as a thermomaterial due to its solid-liquid phase transition properties. While the specific transition temperature isn't mentioned in the abstract, the paper likely delves into how this material transitions between phases at temperatures relevant for cooling and cold storage, making it suitable for these applications [].

Q2: Are there any potential advantages of using this compound over traditional cooling methods?

A2: The abstract mentions that traditional refrigeration relies heavily on active vapor-compression systems using refrigerants with liquid-gas transitions []. These systems can be energy-intensive and often rely on refrigerants with high global warming potential. While the paper doesn't directly compare this compound to traditional methods, its investigation into this material suggests a potential for developing more sustainable and potentially more efficient cooling technologies. Further research would be needed to confirm these advantages.

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